Cas no 899945-60-9 (N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-2-(3,4-dimethoxyphenyl)acetamide)

• Product Name: N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-2-(3,4-dimethoxyphenyl)acetamide
• CAS No: 899945-60-9
• MF: C₁₉H₂₃N₅O₄
• MW: 385.417023897171
• CID: 5489441
• PubChem ID: 18586636
• Update Time: 2025-06-08

N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-2-(3,4-dimethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-tert-butyl-4-oxopyrazolo[3,4-d]pyrimidin-5-yl)-2-(3,4-dimethoxyphenyl)acetamide
• AKOS024470246
• VU0501274-1
• N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-(3,4-dimethoxyphenyl)acetamide
• 899945-60-9
• F2823-0109
• N-(1-(tert-butyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-2-(3,4-dimethoxyphenyl)acetamide
• N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-2-(3,4-dimethoxyphenyl)acetamide

• Inchi： 1S/C19H23N5O4/c1-19(2,3)24-17-13(10-21-24)18(26)23(11-20-17)22-16(25)9-12-6-7-14(27-4)15(8-12)28-5/h6-8,10-11H,9H2,1-5H3,(H,22,25)
• InChI Key： BBYOETODNVSMTP-UHFFFAOYSA-N
• SMILES： O=C1C2C=NN(C=2N=CN1NC(CC1C=CC(=C(C=1)OC)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 385.17500423g/mol
• Monoisotopic Mass: 385.17500423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 98Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-2-(3,4-dimethoxyphenyl)acetamide

N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-(3,4-dimethoxyphenyl)acetamide: A Comprehensive Overview

N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-(3,4-dimethoxyphenyl)acetamide (CAS No. 899945-60-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to this compound.

The chemical structure of N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-(3,4-dimethoxyphenyl)acetamide is characterized by a pyrazolopyrimidine core substituted with a tert-butyl group at the 1-position and an acetamide moiety linked to a 3,4-dimethoxyphenyl group. The presence of these functional groups imparts unique pharmacological properties to the molecule. The tert-butyl group enhances lipophilicity and stability, while the dimethoxyphenyl substituent contributes to its biological activity by interacting with specific protein targets.

Several synthesis methods have been reported for the preparation of N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-(3,4-dimethoxyphenyl)acetamide. One common approach involves the reaction of 1-(tert-butyl)-5-chloro-pyrazolo[3,4-d]pyrimidin-4(5H)-one with 2-(3,4-dimethoxyphenyl)acetic acid in the presence of a coupling reagent such as HATU or EDC·HCl. This method yields the desired product in good yields and purity. Another approach involves the cyclization of an appropriate precursor followed by functional group modifications to introduce the desired substituents.

The biological activities of N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-(3,4-dimethoxyphenyl)acetamide have been extensively studied in recent years. One of its most notable properties is its anticancer activity. Research has shown that this compound exhibits potent cytotoxic effects against various cancer cell lines, including breast cancer (MCF7), lung cancer (A549), and colon cancer (HT29) cells. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are often dysregulated in cancer cells.

In addition to its anticancer potential, N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-(3,4-dimethoxyphenyl)acetamide has also been investigated for its antiviral activity. Studies have demonstrated that this compound possesses significant antiviral activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The antiviral mechanism is believed to involve the inhibition of viral replication through interference with viral RNA synthesis or protein processing.

Furthermore, recent research has explored the anti-inflammatory properties of N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-(3,4-dimethoxyphenyl)acetamide. In vitro studies have shown that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Despite its promising therapeutic potential, further research is needed to fully understand the pharmacokinetics and pharmacodynamics of N-{1-tert-butyl-4-oxyo-H,tert-butyl, oxo-H,oxo, 1,pyrazolo, 5,pyrazolo, H,pyrazolo, 5,pyrazolo, d,pyrazolo, pyrimidin,pyrimidin, 5,pyrimidin, yl},2-(3,dimethoxyphenyl, 6,dimethoxyphenyl, dimethoxyphenylethyn)dimethoxyphenylethyn, acetamide. Preclinical studies are currently underway to evaluate its safety and efficacy in animal models of various diseases. These studies will provide valuable insights into the potential clinical applications of this compound.

In conclusion, N-{1-*tert*-butyl-*oxo*-*pyrazolo*[3,*d*]*pyrimidin*-5-*y*l}-*acetamide* (CAS No. 899945-*60*-*9*) represents a promising candidate for the development of novel therapeutic agents due to its diverse biological activities. Ongoing research efforts aim to optimize its chemical structure and improve its pharmacological properties for future clinical applications.